Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)- Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-
Brand Name: Vulcanchem
CAS No.: 17879-97-9
VCID: VC0097743
InChI: InChI=1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)/t5-/m1/s1
SMILES: CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O
Molecular Formula: C11H12I3NO2
Molecular Weight: 570.93 g/mol

Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-

CAS No.: 17879-97-9

Main Products

VCID: VC0097743

Molecular Formula: C11H12I3NO2

Molecular Weight: 570.93 g/mol

Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)- - 17879-97-9

CAS No. 17879-97-9
Product Name Benzenepropanoic acid, 3-amino-alpha-ethyl-2,4,6-triiodo-, (alphaR)-
Molecular Formula C11H12I3NO2
Molecular Weight 570.93 g/mol
IUPAC Name (2R)-2-[(3-amino-2,4,6-triiodophenyl)methyl]butanoic acid
Standard InChI InChI=1S/C11H12I3NO2/c1-2-5(11(16)17)3-6-7(12)4-8(13)10(15)9(6)14/h4-5H,2-3,15H2,1H3,(H,16,17)/t5-/m1/s1
Standard InChIKey OIRFJRBSRORBCM-RXMQYKEDSA-N
Isomeric SMILES CC[C@H](CC1=C(C(=C(C=C1I)I)N)I)C(=O)O
SMILES CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O
Canonical SMILES CCC(CC1=C(C(=C(C=C1I)I)N)I)C(=O)O
PubChem Compound 6604220
Last Modified Nov 11 2021
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